7alpha,17beta-Dihydroxyandrosta-1,4-dien-3-one
Overview
Description
7alpha,17beta-Dihydroxyandrosta-1,4-dien-3-one is a 3-hydroxy steroid. It has a role as an androgen.
Scientific Research Applications
Antiprogestational Activities
Research by Grunwell et al. (1976) demonstrated that certain derivatives of steroidal dien-3-ones, including compounds related to 7alpha,17beta-Dihydroxyandrosta-1,4-dien-3-one, possess significant anti-implantational and antidecidual activities. These effects were attributed to their anti-hormonal properties, particularly in the context of contragestative applications (Grunwell, Benson, Johnston, & Petrow, 1976).
Synthesis and Microbial Transformation
Lobastova et al. (2009) focused on the synthesis of 3beta-hydroxy-androsta-5,7-dien-17-one from dehydroepiandrosterone (DHEA) via microbial 7alpha-hydroxylation. This process, involving a combination of microbial and chemical steps, is significant for producing novel vitamin D derivatives (Lobastova, Khomutov, Vasiljeva, Lapitskaya, Pivnitsky, & Donova, 2009).
Androgen Response Modulation
A study by Cook and Kepler (2005) showed that certain steroidal compounds, structurally related to 7alpha,17beta-Dihydroxyandrosta-1,4-dien-3-one, act as potent and selective androgen response modulators. They exhibit enhanced binding to androgen receptors and show a favorable anabolic:androgenic ratio, suggesting potential applications in modulating androgenic activity (Cook & Kepler, 2005).
Immunomodulatory Effects
Research by Hampl, Morfin, and Stárka (1997) indicated that 7alpha-hydroxy-dehydroepiandrosterone, a compound related to 7alpha,17beta-Dihydroxyandrosta-1,4-dien-3-one, may function as a locally active metabolite with immunostimulatory or immunomodulatory effects. This highlights its potential role in influencing immune responses (Hampl, Morfin, & Stárka, 1997).
Metabolism in Breast Tumors
Karen, Foo, and Adams (1978) studied the metabolism of dehydroepiandrosterone and its derivatives in human mammary tumors. Their findings provide insights into how these compounds, including those structurally similar to 7alpha,17beta-Dihydroxyandrosta-1,4-dien-3-one, are metabolized and their potential influence on estradiol receptor binding in breast cancer contexts (Karen, Foo, & Adams, 1978).
properties
Product Name |
7alpha,17beta-Dihydroxyandrosta-1,4-dien-3-one |
|---|---|
Molecular Formula |
C19H26O3 |
Molecular Weight |
302.4 g/mol |
IUPAC Name |
(7R,8R,9S,10R,13S,14S,17S)-7,17-dihydroxy-10,13-dimethyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one |
InChI |
InChI=1S/C19H26O3/c1-18-7-5-12(20)9-11(18)10-15(21)17-13-3-4-16(22)19(13,2)8-6-14(17)18/h5,7,9,13-17,21-22H,3-4,6,8,10H2,1-2H3/t13-,14-,15+,16-,17-,18-,19-/m0/s1 |
InChI Key |
MXWNAVKICSVPAC-JUKXBMAYSA-N |
Isomeric SMILES |
C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)[C@@H](CC4=CC(=O)C=C[C@]34C)O |
SMILES |
CC12CCC3C(C1CCC2O)C(CC4=CC(=O)C=CC34C)O |
Canonical SMILES |
CC12CCC3C(C1CCC2O)C(CC4=CC(=O)C=CC34C)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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